Tert-butyl (3-(4-cyanophenylsulfonamido)-2-methylpropyl)carbamate

• Molecular Formula: C16H23N3O4S
• Molecular Weight: 353.4 g/mol
• IUPAC Name: tert-butyl N-[3-[(4-cyanophenyl)sulfonylamino]-2-methylpropyl]carbamate
• InChI: InChI=1S/C16H23N3O4S/c1-12(10-18-15(20)23-16(2,3)4)11-19-24(21,22)14-7-5-13(9-17)6-8-14/h5-8,12,19H,10-11H2,1-4H3,(H,18,20)
• InChI Key: VPGYRWZDAJUZKF-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)OC(C)(C)C)CNS(=O)(=O)C1=CC=C(C=C1)C#N

Description

Tert-butyl (3-(4-cyanophenylsulfonamido)-2-methylpropyl)carbamate is a useful research compound. Its molecular formula is C16H23N3O4S and its molecular weight is 353.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tert-butyl (3-amino-2-methylpropyl)carbamate (200 mg, 1.06 mmol) and TEA (0.444 mL, 3.19 mmol) in THF (5 mL) was added 4-cyanobenzene-1-sulfonyl chloride (214 mg, 1.06 mmol), and the mixture was stirred at room temperature for 16 hr. To the reaction solution was added water, and the mixture was extracted with ethyl acetate. The organic layer was washed with water and saturated brine, and dried, and the solvent was evaporated under reduced pressure. The obtained residue was purified by silica gel column chromatography (solvent gradient; 10 to 100% ethyl acetate/hexane) to give tert-butyl (3-(4-cyanophenylsulfonamido)-2-methylpropyl)carbamate (273 mg, 0.772 mmol, 72.7%) as a white powder.